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Compound of Interest

Compound Name: YM 60828
CAS No.: 179755-65-8
Cat. No.: B123626
Get Quote
. J

Part 1: Executive Summary & Compound Profile

YM-60828 is a potent, orally active, and selective Factor Xa inhibitor utilized primarily in
anticoagulant research. Unlike general reagents, YM-60828 is typically supplied as a
dihydrochloride salt. This chemical form significantly influences its solubility profile and
hygroscopic nature.

This protocol deviates from standard "add-and-stir" methods by addressing the specific
physicochemical challenges of the dihydrochloride salt form: hygroscopicity (water absorption)
and acidic sensitivity. Failure to account for these can lead to concentration errors of up to 15%
and compound degradation.

Table 1: Physicochemical Specifications
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Specification

Critical Note

Compound Name

YM-60828 Dihydrochloride

Ensure you have the salt form,

not the free base.

Verify against vendor label.[1]

CAS Number 179755-65-8 2]
Batch-specific MW may vary
Molecular Weight 610.55 g/mol due to hydration.[1] Check
CoA.[2]
Formula C27H33CI2Ns0sS Dihydrochloride salt.[2][3][4]

Target Solubility

=50 mM in DMSO

Do not attempt >100 mM

without pilot testing.

Appearance

White to off-white solid

Discoloration (yellowing)

indicates oxidation.

Part 2: Critical Pre-Requisites
Solvent Integrity (The "Anhydrous" Rule)

The dihydrochloride salt of YM-60828 is sensitive to hydrolysis and moisture-induced

aggregation.

e Requirement: Use Anhydrous DMSO (Dimethyl Sulfoxide), 299.9% purity.

o Why: Standard DMSO is hygroscopic and can absorb atmospheric water, becoming "wet"

DMSO. This reduces the solubility of hydrophobic moieties in the molecule and can

accelerate degradation.

o Storage: Keep DMSO under inert gas (Nitrogen/Argon) or over molecular sieves.

Environmental Control

o Humidity: Perform weighing in a low-humidity environment if possible. The salt attracts

moisture rapidly, altering the effective mass.
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 Light: While not acutely photosensitive, store stock solutions in amber vials to prevent long-
term photo-oxidation.

Part 3: Master Protocol (Step-by-Step)
Phase 1: Gravimetric Preparation

Objective: Minimize mass error due to static and moisture.

» Equilibrate: Allow the product vial to warm to room temperature before opening. This
prevents condensation from forming on the cold solid (crucial for hygroscopic salts).

e Weigh: Using an analytical balance (precision £0.01 mg), weigh the target mass.

o Pro-Tip: If the static charge is high (powder "jumps"), use an anti-static gun or weigh
directly into the glass storage vial to avoid transfer losses.

Phase 2: Solvation Dynamics

Objective: Achieve a homogeneous monophasic solution.
o Calculation: Determine the required volume of DMSO using the formula:
o Addition: Add the calculated volume of Anhydrous DMSO directly to the vial.
» Dispersion:
o Vortex: Vortex vigorously for 30—-60 seconds.

o Visual Check: Hold the vial against a light source. The solution should be clear and
colorless.

o Troubleshooting (Cloudiness): If particulates remain, sonicate in a water bath at room
temperature (20-25°C) for 5 minutes. Do not heat above 37°C as this may degrade the
compound.

Phase 3: Validation & Storage

Objective: Ensure long-term stability.
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o Aliquot: Never store the bulk stock in a single container. Freeze-thaw cycles cause micro-
precipitation that is invisible to the naked eye but affects bioassay reproducibility.

o Action: Aliquot into single-use volumes (e.g., 50 pL or 100 pL) in high-quality
polypropylene or glass microtubes.

o Freeze: Store immediately at -20°C (stable for 6-12 months) or -80°C (stable for >2 years).

Part 4: Data & Calculations

Table 2: Quick Reference Reconstitution (Based on MW
610.55)

Use this table for rapid preparation. Always verify the specific MW on your batch's Certificate of
Analysis (CoA).

Application
Target Mass (mg) Target Conc. (mM) Volume DMSO (pL)
Context

Standard Biochemical

1mg 10 mM 163.8 L Assays (

)

High-Throughput

1mg 50 mM 32.8 uL )

Screening (HTS)

Animal Study Stock
5 mg 10 mM 819.0 uL b

rep

Concentrated Stock
5 mg 50 mM 163.8 pL

Storage

Bulk Batch
10 mg 10 mM 1638.0 pL ]

Preparation

Experimental Workflow Diagram

The following logic flow ensures quality control at every stage of the dissolution process.
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Figure 1: Decision-matrix for the dissolution and storage of YM-60828, emphasizing the visual
checkpoint to prevent precipitation errors.

Part 5: Quality Control & Troubleshooting
Self-Validating the Solution

Before using the stock in a critical assay, perform a Dilution Test:
e Dilute 1 pL of stock into 999 pL of water (or assay buffer).
e Observe: Does a precipitate form immediately?

o If Yes: The compound is crashing out. Your stock might be too concentrated, or the
compound requires a co-solvent (like Tween-80) for aqueous dilution.

o If No: The stock is valid for aqueous application.[5]

Common Issues

 Yellowing of Solution: Indicates oxidation or low-quality DMSO. Discard and prepare fresh.

 Viscous "Jelly" Formation: Indicates hydration of the DMSO. Ensure DMSO is anhydrous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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